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Renal Safety Profile Comparison

The table below summarizes key renal outcomes from recent comparative studies.

Antiviral
Agent

Comparison
Key Renal Safety
Findings

Study Design &
Population

Citation

| Besifovir (BSV) | vs. Tenofovir Disoproxil Fumarate (TDF) | ↓ 36% risk of CKD (aHR: 1.36 for TDF) •

IR of CKD: 2.29 (BSV) vs. 3.42 (TDF) per 1,000 person-years • Greater protective effect in patients aged

≥60 years (aHR: 1.62 for TDF) | Retrospective nationwide cohort • 39,950 treatment-naïve CHB patients •

Follow-up: 2018-2022 | [1] | | Besifovir (BSV) | vs. Tenofovir Alafenamide (TAF) | Comparable eGFR

decline over 42 months • No significant difference in renal function decline between groups | Multicenter

retrospective cohort • 537 treatment-naïve CHB patients • Real-world data | [2] | | Tenofovir Alafenamide

(TAF) | vs. Tenofovir Disoproxil Fumarate (TDF) | • No cases of proximal renal tubulopathy (PRT) with

TAF vs. 10 cases with TDF (P<0.001) • Fewer renal adverse event discontinuations (3/6360 vs. 14/2962,

P<0.001) • More favorable changes in renal biomarkers (CrCl, UACR, RBP:Cr, β2M:Cr) | Integrated

analysis of 26 clinical trials • 9,322 adults and children with HIV • 12,519 person-years of TAF exposure |

[3] | | Tenofovir Alafenamide (TAF) | vs. Entecavir (ETV) | No significant difference in incidence of CKD

or End-Stage Renal Disease (ESRD) after propensity score matching. | Nationwide analysis • 60,178

treatment-naïve CHB patients with normal renal function | [4] |
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Experimental Protocol Overview

For the key studies cited above, here is a summary of their core methodologies.

Nationwide Cohort Study (BSV vs. TDF) [1]

Data Source: South Korean Health Insurance Review and Assessment Service (HIRA) national

database.
Population: Treatment-naïve Chronic Hepatitis B (CHB) patients initiating BSV or TDF (2018-

2022). Patients with pre-existing CKD, malignancies, or short treatment duration were
excluded.

Statistical Analysis: To balance baseline characteristics, researchers used Inverse
Probability of Treatment Weighting (IPTW), creating comparable cohorts of ~20,000 patients

each. The primary outcome was incident CKD (stage 3 or higher). Cox regression analysis
was used to calculate adjusted hazard ratios (aHR).

Integrated Clinical Trial Analysis (TAF vs. TDF) [3]

Data Source: Pooled data from 26 phase 2 and 3 multicenter clinical trials.
Population: 9,322 adults and children with HIV, including both treatment-naïve and virologically

suppressed patients.
Outcomes Assessed:

Primary Clinical Outcomes: Incidence of proximal renal tubulopathy (PRT) and study
drug discontinuation due to renal adverse events.

Secondary Biomarker Outcomes: Changes in serum creatinine, creatinine clearance
(CrCl), urine albumin-to-creatinine ratio (UACR), and tubular proteinuria markers (urine

retinol binding protein and β2-microglobulin to creatinine ratios).
Analysis: Cumulative incidence rates were compared using Fisher's exact test. Biomarker

changes were analyzed using linear regression and rank analysis of covariance.

Mechanism and Decision Pathway

The following diagram illustrates the relationship between the antiviral agents and the supporting evidence

for renal safety decisions, based on the cited studies.
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Key Insights for Research and Development

Consider BSV as a Viable TDF Alternative: For long-term CHB management, BSV presents a
compelling option with robust real-world evidence showing a significantly lower risk of chronic kidney

disease compared to TDF, especially in older patients [1].
Recognize the Nuance in TAF vs. ETV Comparison: While earlier, smaller studies suggested ETV

might pose a higher renal risk, a large 2025 nationwide analysis found no significant difference in
CKD or ESRD incidence between TAF and ETV, indicating a similar renal safety profile [4].

Leverage Real-World and Pooled Data: The strength of these conclusions comes from large-scale,
high-power studies. The nationwide cohort and integrated trial analysis provide substantial statistical

power to detect differences in relatively rare but clinically significant renal events [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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